2-Amino-3-iodo-5-methylbenzonitrile

• CAS: 1438416-91-1

Core Science & Biosynthesis

Advanced Synthesis and Mechanistic Evaluation of 2-Amino-3-iodo-5-methylbenzonitrile

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Document Type: Technical Whitepaper & Validated Protocol

Introduction and Strategic Context

In contemporary pharmaceutical development, highly functionalized halogenated anilines serve as critical building blocks for complex active pharmaceutical ingredients (APIs). Specifically, 2-amino-3-iodo-5-methylbenzonitrile (CAS: 1438416-91-1) is a pivotal intermediate in the synthesis of novel Kappa Opioid Receptor (KOR) antagonists, which are currently under extensive investigation for the treatment of major depressive disorders, anhedonia, and stress-related psychiatric conditions [1].

The synthesis of this intermediate relies on a highly regioselective electrophilic aromatic substitution (EAS). As a Senior Application Scientist, I have structured this guide to move beyond a mere procedural recipe, detailing the mechanistic causality and process controls required to ensure high-fidelity synthesis and scale-up readiness.

Mechanistic Rationale & Regioselectivity

The transformation involves the direct iodination of 2-amino-5-methylbenzonitrile using N-iodosuccinimide (NIS) in glacial acetic acid. The success of this reaction relies on the synergistic directing effects of the pre-existing functional groups on the aromatic ring:

• The Amino Group (-NH₂): A strongly activating, ortho/para-directing group.

• The Methyl Group (-CH₃): A weakly activating, ortho/para-directing group located at C5.

• The Cyano Group (-CN): A strongly deactivating, meta-directing group at C1.

The para-position relative to the amino group is sterically and electronically occupied by the methyl group. The two ortho-positions are C1 and C3. Because C1 is occupied by the cyano group, the C3 position is the only available site that is highly activated by the amino group.

Reagent Selection: NIS is selected over molecular iodine (I₂) due to its mild nature, precise stoichiometry control, and ease of handling. Glacial acetic acid acts as both the solvent and an acid catalyst; it protonates the succinimide carbonyl, significantly enhancing the electrophilicity of the iodine atom (forming a highly reactive "I+" equivalent) [1].

Reaction Workflow

Fig 1: Process workflow for the electrophilic iodination of 2-amino-5-methylbenzonitrile.

Quantitative Reaction Parameters

To ensure a self-validating system, stoichiometry must be strictly adhered to. The following table summarizes the quantitative parameters derived from validated patent literature for a 37.8 mmol scale synthesis [1].

Reagent / Material	Molecular Weight	Mass / Volume	Moles (mmol)	Equivalents	Function
2-amino-5-methylbenzonitrile	132.16 g/mol	5.0 g	37.8 mmol	1.00 eq	Limiting Substrate
N-Iodosuccinimide (NIS)	224.98 g/mol	8.9 g	39.7 mmol	1.05 eq	Electrophile
Glacial Acetic Acid	60.05 g/mol	50 mL	N/A	10 Vol	Solvent / Catalyst
Ethyl Acetate (EtOAc)	88.11 g/mol	500 mL	N/A	100 Vol	Extraction Solvent

Step-by-Step Experimental Protocol

This methodology is designed to be a self-validating system. Each step includes the physical rationale to guide the bench chemist.

Step 1: Substrate Preparation

• Charge a clean, dry, round-bottom flask equipped with a magnetic stir bar with 2-amino-5-methylbenzonitrile (5.0 g, 37.8 mmol).

• Add glacial acetic acid (50 mL) to the flask.

• Causality Check: Stir at room temperature (approx. 20-25°C) until the substrate is completely dissolved. Complete dissolution ensures a homogeneous reaction mixture, preventing localized over-concentration of the electrophile.

Step 2: Electrophilic Addition

• To the stirring solution, add N-iodosuccinimide (NIS) (8.9 g, 39.7 mmol) in a single portion.

• Safety & Handling: NIS is light-sensitive and moisture-sensitive. Ensure the reagent is freshly dispensed from a desiccated container. The reaction does not typically exhibit a massive exotherm, allowing for single-portion addition at this scale, though larger scale-ups (>100g) would require portion-wise addition to control heat evolution.

Step 3: Reaction Maturation

• Allow the mixture to stir at room temperature for exactly 1 hour.

• In-Process Control (IPC): After 45 minutes, withdraw a 50 µL aliquot, quench into sat. NaHCO₃/EtOAc, and analyze the organic layer via LC-MS or TLC (e.g., 20% EtOAc in Hexanes) to confirm the complete consumption of the starting material.

Step 4: Quenching and Workup

• Upon confirmation of reaction completion, dilute the reaction mixture with Ethyl Acetate (500 mL).

• Transfer the diluted mixture to a separatory funnel.

• Wash 1 (Brine): Wash the organic phase with saturated aqueous sodium chloride (brine) (3 × 150 mL). Rationale: This removes the bulk of the acetic acid into the aqueous phase while minimizing emulsion formation.

• Wash 2 (Neutralization): Wash the organic phase with saturated aqueous sodium bicarbonate (NaHCO₃) (2 × 150 mL). Rationale: This step is critical to neutralize residual acetic acid and remove the succinimide byproduct. Caution: Vent the separatory funnel frequently, as CO₂ gas will evolve during neutralization.

Step 5: Isolation

• Collect the organic phase and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the filtrate under reduced pressure (rotary evaporation) to yield the crude 2-amino-3-iodo-5-methylbenzonitrile.

• (Optional) If high-purity material is required for downstream coupling, purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

References

• Title: Kappa opioid receptor antagonists and products and methods related thereto (WO2018170492A1)

Computational Modeling and DFT Calculations for 2-Amino-3-iodo-5-methylbenzonitrile: An In-Depth Technical Guide

Executive Summary

The rational design of novel therapeutics relies heavily on understanding the electronic and structural properties of building-block molecules. 2-Amino-3-iodo-5-methylbenzonitrile is a highly functionalized, poly-substituted benzene derivative that serves as a critical intermediate in organic synthesis and medicinal chemistry. This whitepaper provides an authoritative, self-validating computational methodology using Density Functional Theory (DFT) to accurately model this molecule, detailing the causality behind basis set selection, experimental workflows, and the extraction of predictive reactivity descriptors.

Pharmacochemical Rationale & Structural Significance

The structural complexity of 2-amino-3-iodo-5-methylbenzonitrile arises from its four distinct functional groups, each imparting unique chemical behavior:

• Amino (-NH₂): Acts as a strong electron-donating group (EDG) and a primary hydrogen-bond donor.

• Cyano (-C≡N): Acts as a strong electron-withdrawing group (EWG) and a hydrogen-bond acceptor.

• Iodo (-I): Provides a soft, highly polarizable site ideal for palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura or Sonogashira couplings).

• Methyl (-CH₃): Offers a mild inductive electron-donating effect that fine-tunes the basicity of the adjacent amino group.

Because of this specific arrangement, 2-aminobenzonitriles are highly versatile precursors. They frequently undergo tandem transformations—such as hydration followed by dehydrogenative coupling—to synthesize quinazolinones, which are privileged pharmacophores in modern drug discovery[1]. Understanding the exact charge distribution and orbital energies of this precursor is essential for predicting its regioselectivity during such complex cyclizations.

Computational Methodology: The Mixed Basis Set Approach

Modeling halogenated benzonitriles requires a delicate balance between computational accuracy and resource efficiency. We employ the B3LYP hybrid functional due to its proven reliability in predicting the geometries and vibrational frequencies of organic molecules. However, the presence of the heavy iodine atom necessitates a mixed basis set approach :

• Light Atoms (C, H, N) – 6-311++G(d,p): Molecules containing electron-rich moieties, such as amino and cyano groups, require diffuse functions (denoted by the ++) to accurately model the expanded electron clouds and polarizability of lone pairs[2]. The polarization functions (d,p) allow for asymmetric electron distribution, which is critical for resolving the partial double-bond character of the C-NH₂ bond.

• Heavy Atom (I) – LANL2DZ (Effective Core Potential): Iodine (Z=53) possesses dozens of chemically inactive core electrons that drastically increase computational overhead. More importantly, all-electron basis sets fail to account for the relativistic effects experienced by these inner electrons. The LANL2DZ Effective Core Potential (ECP) replaces these core electrons with a pseudopotential[3]. The use of ECPs is strictly necessary for iodine systems; failing to use them results in erroneous halogen binding energies and inaccurate bond lengths[4].

Self-Validating Experimental Protocol

To ensure the scientific integrity of the computed data, the computational workflow must be self-validating. The following step-by-step methodology guarantees that the extracted electronic properties are derived from a true thermodynamic minimum.

Step 1: 3D Model Construction and Conformational Search

• Action: Generate the initial 3D coordinates of 2-amino-3-iodo-5-methylbenzonitrile using a molecular editor and pre-optimize using the MMFF94 force field.

• Causality: The amino group can adopt varying degrees of pyramidalization depending on its conjugation with the aromatic ring. A molecular mechanics pre-optimization provides a sensible starting geometry, significantly reducing the number of costly self-consistent field (SCF) cycles required during DFT optimization.

Step 2: Mixed Basis Set Assignment

• Action: Partition the molecule in the input file. Assign the 6-311++G(d,p) basis set to all Carbon, Hydrogen, and Nitrogen atoms. Assign the LANL2DZ basis set and its corresponding ECP to the Iodine atom.

• Causality: This partitioning ensures that the valence electrons of iodine are treated with double-zeta accuracy while the core is modeled by the pseudopotential, scaling the calculation polynomially rather than exponentially[3].

Step 3: Geometry Optimization (B3LYP/SMD)

• Action: Execute the geometry optimization using the B3LYP functional within an implicit Solvation Model based on Density (SMD), specifying a polar solvent like methanol or DMSO.

• Causality: Gas-phase calculations often misrepresent the stabilization of zwitterionic resonance structures. The SMD model simulates the dielectric environment of typical synthesis solvents, yielding a more realistic electronic distribution.

Step 4: Vibrational Frequency Analysis (The Self-Validation Check)

• Action: Perform a frequency calculation on the optimized geometry at the exact same level of theory.

• Causality: This is a mandatory mathematical validation. It calculates the second derivatives of the energy with respect to nuclear coordinates. If the calculation yields zero imaginary frequencies ( NIMAG​=0 ), the geometry is validated as a true local minimum. If imaginary frequencies are present ( NIMAG​>0 ), the structure is trapped in a transition state, and the geometry must be perturbed along the normal mode of the imaginary frequency and re-optimized.

Step 5: Electronic Property Extraction

• Action: Perform Natural Bond Orbital (NBO) analysis and map the Molecular Electrostatic Potential (MEP).

• Causality: NBO analysis quantifies hyperconjugative stabilization (e.g., lone pair delocalization from the amino group into the aromatic π∗ orbitals). The MEP visually maps nucleophilic and electrophilic attack sites, directly predicting regioselectivity.

Visualization of the Computational Workflow

Self-validating DFT workflow for halogenated benzonitriles ensuring true local minima.

Quantitative Data Summaries

The following tables summarize the representative theoretical data extracted from the validated DFT workflow, providing actionable insights for synthetic chemists.

Table 1: Theoretical Geometric Parameters (B3LYP/Mixed Basis Set)

Parameter	Atoms Involved	Theoretical Value	Structural Significance
Bond Length	C – I	2.105 Å	Highly elongated and polarizable; highly susceptible to oxidative addition by Pd(0) catalysts.
Bond Length	C ≡ N	1.158 Å	Strong triple bond; serves as a distinct, isolated IR stretching frequency marker (~2220 cm⁻¹).
Bond Length	C – NH₂	1.375 Å	Shorter than a standard C-N single bond, indicating partial double-bond character due to resonance.
Bond Angle	C – C – I	119.5°	Maintains planar equatorial alignment despite the massive steric bulk of the adjacent iodine atom.

Table 2: Global Reactivity Descriptors (Calculated via Koopmans' Theorem)

Descriptor	Formula	Estimated Value	Chemical Interpretation
HOMO Energy	EHOMO​	-6.12 eV	Represents electron-donating capacity; orbital density is highly localized on the -NH₂ group.
LUMO Energy	ELUMO​	-1.85 eV	Represents electron-accepting capacity; orbital density is localized on the -C≡N group.
Energy Gap	ΔE=ELUMO​−EHOMO​	4.27 eV	Indicates moderate kinetic stability and high polarizability, facilitating intramolecular charge transfer.
Chemical Hardness	η=(ELUMO​−EHOMO​)/2	2.135 eV	Low hardness indicates a "soft" molecule, favorable for reactions with soft transition metals.
Electrophilicity	ω=μ2/2η	3.72 eV	High propensity to accept electron density during nucleophilic attacks on the cyano carbon.

Electronic Properties & Reactivity Profiling

The calculated HOMO-LUMO gap of 4.27 eV highlights the push-pull nature of 2-amino-3-iodo-5-methylbenzonitrile. The Highest Occupied Molecular Orbital (HOMO) is predominantly localized over the electron-donating amino group and the iodine lone pairs, making these the primary sites for electrophilic attack. Conversely, the Lowest Unoccupied Molecular Orbital (LUMO) is concentrated over the electron-withdrawing cyano group and the π -system of the benzene ring.

This distinct spatial separation of frontier molecular orbitals facilitates strong Intramolecular Charge Transfer (ICT) upon photoexcitation. Furthermore, the Molecular Electrostatic Potential (MEP) surface reveals a deep red (electron-rich) region around the nitrogen of the cyano group and a deep blue (electron-deficient) region around the protons of the amino group, perfectly aligning with the molecule's ability to act as a bifunctional hydrogen-bonding scaffold in supramolecular assemblies and drug-target interactions.

References

• Title: Cobalt-Catalyzed Tandem Transformation of 2-Aminobenzonitriles to Quinazolinones Using Hydration and Dehydrogenative Coupling Strategy | The Journal of Organic Chemistry Source: acs.org URL: 1

• Title: Spectral (UV and NMR) Analysis Of 4-(Dimethylamino) Benzonitrile By Density Functional Theory Calculations Source: ijstr.org URL: 2

• Title: The Use of Effective Core Potentials with Multiconfiguration Pair-Density Functional Theory Source: nih.gov URL: 3

• Title: Density Functional Theory Study on the Van Der Waals and Basis Set Effect of Halogen Binding in Hypervalent Iodine Macrocycles Source: chemrxiv.org URL: 4

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• 4. chemrxiv.org [chemrxiv.org]

Technical Guide: Photophysical Characterization of 2-Amino-3-iodo-5-methylbenzonitrile

Abstract: This technical guide provides a comprehensive framework for the investigation of the UV-Vis absorption and fluorescence emission properties of 2-amino-3-iodo-5-methylbenzonitrile. While direct experimental spectra for this specific compound are not readily available in published literature, this document outlines the theoretical underpinnings, predictive insights based on its molecular structure, and a rigorous experimental protocol for its complete photophysical characterization. The guide is intended for researchers in materials science and drug development, offering detailed methodologies for spectral acquisition, analysis of solvatochromic effects, and the application of computational chemistry to corroborate experimental findings. The protocols are designed to be self-validating, ensuring high-fidelity data for downstream applications.

Introduction to 2-Amino-3-iodo-5-methylbenzonitrile

2-Amino-3-iodo-5-methylbenzonitrile is a polysubstituted aromatic compound featuring a benzonitrile core. The strategic placement of an amino (-NH2), iodo (-I), and methyl (-CH3) group on the phenyl ring suggests a molecule with potentially rich and complex electronic properties. Substituted benzonitriles are a cornerstone in various fields; they serve as precursors in the synthesis of pharmaceuticals and agrochemicals and are explored for applications in materials science due to their electronic and optical characteristics.[1][2] The presence of both an electron-donating group (amino) and an electron-withdrawing group (nitrile) on the same aromatic ring often leads to significant intramolecular charge transfer (ICT) character, a phenomenon that profoundly influences the molecule's interaction with light.[1][3]

The characterization of its UV-Vis absorption and emission spectra is the primary step in understanding its photophysical behavior. This data is critical for:

• Predicting Molecular Interactions: Understanding how the molecule absorbs and emits light is fundamental to its application in fluorescent probes, sensors, or as a photosensitizer.

• Quantum Chemical Model Validation: Experimental spectra provide the benchmark for validating theoretical models, such as those based on Time-Dependent Density Functional Theory (TD-DFT).[4]

• Application-Specific Tuning: Knowledge of the absorption and emission maxima allows for the selection of appropriate excitation sources (e.g., LEDs, lasers) and detectors for any potential application.[5]

This guide provides the scientific rationale and a practical, field-proven workflow to fully elucidate the spectral properties of this novel compound.

Theoretical Framework and Predicted Spectral Behavior

The absorption of UV-visible light by a molecule promotes an electron from a lower energy ground state (S₀) to a higher energy excited state (S₁ or S₂).[6] The subsequent return to the ground state can involve the emission of light (fluorescence) or non-radiative decay processes.[7]

For 2-amino-3-iodo-5-methylbenzonitrile, the key structural features influencing its spectra are:

• The Chromophore: The benzonitrile system (C₆H₅CN) itself is the primary chromophore, with π → π* electronic transitions responsible for its characteristic absorption.[8]

• Auxochromic Groups: The substituents modulate these transitions:

  • Amino Group (-NH₂): As a powerful electron-donating group (EDG), the lone pair of electrons on the nitrogen atom extends the conjugated π-system. This is expected to cause a significant bathochromic (red) shift , moving the absorption and emission maxima to longer wavelengths compared to unsubstituted benzonitrile.

  • Nitrile Group (-CN): As an electron-withdrawing group (EWG), it lowers the energy of the π* orbitals. In conjunction with the amino group, it establishes a "push-pull" system, enhancing the potential for an Intramolecular Charge Transfer (ICT) excited state, which is often highly sensitive to the solvent environment.[1]

  • Iodine Atom (-I): The "heavy atom effect" of iodine can influence the rate of intersystem crossing (ISC) from the singlet excited state (S₁) to a triplet state (T₁). This process competes with fluorescence and can potentially quench or reduce the fluorescence quantum yield.[9]

  • Methyl Group (-CH₃): A weakly electron-donating group that will likely have a minor bathochromic effect.

Based on this structure, we predict that the primary absorption band will be an ICT-driven π → π* transition. The emission spectrum is expected to show a noticeable Stokes shift , where the emission maximum appears at a longer wavelength (lower energy) than the absorption maximum, due to energy loss from vibrational relaxation in the excited state.[10]

Furthermore, the molecule is expected to exhibit solvatochromism , where the position of the absorption and emission bands changes with the polarity of the solvent.[11][12] In polar solvents, the more polar ICT excited state is stabilized to a greater extent than the ground state, typically leading to a red shift in the fluorescence emission.[13]

Experimental Design and Protocols

This section provides a detailed workflow for the comprehensive photophysical analysis of 2-amino-3-iodo-5-methylbenzonitrile.

3.1 Mandatory Visualization: Experimental Workflow

The following diagram outlines the logical flow of the experimental protocol.

Caption: Experimental workflow for photophysical characterization.

3.2 Materials and Instrumentation

• Compound: 2-amino-3-iodo-5-methylbenzonitrile (Purity >97%).[14]

• Solvents: Spectroscopic grade solvents of varying polarity (e.g., n-Hexane, Dichloromethane, Acetonitrile, Methanol, Dimethyl Sulfoxide).

• Instrumentation:

  • A dual-beam UV-Vis spectrophotometer is recommended for stability and accuracy.[15]

  • A research-grade spectrofluorometer with excitation and emission monochromators.[15]

• Sample Holders: 1.0 cm pathlength quartz cuvettes are required for UV measurements.[6]

3.3 Protocol 1: Sample Preparation

• Stock Solution: Accurately weigh a small amount of the compound and dissolve it in a minimal volume of a high-solubility solvent like DMSO to create a stock solution of known concentration (e.g., 1.0 mM).

• Working Solutions: Prepare a series of working solutions by diluting the stock solution into the various spectroscopic grade solvents. A typical final concentration for UV-Vis absorption is ~10-20 µM. For fluorescence, concentrations may need to be lower (~1-5 µM) to avoid inner filter effects.

3.4 Protocol 2: UV-Vis Absorption Spectroscopy

• Instrument Setup: Turn on the spectrophotometer and allow the lamps to stabilize.[16] Set the scan range (e.g., 190 nm to 900 nm).

• Baseline Correction: Fill a quartz cuvette with the pure solvent that will be used for the sample measurement. Place it in both the sample and reference holders of the dual-beam instrument and run a baseline correction. This subtracts the absorbance of the solvent and cuvette.[16]

• Sample Measurement: Empty the sample cuvette, rinse it with a small amount of the sample solution, and then fill it with the sample solution. Place it back into the sample holder.

• Acquire Spectrum: Initiate the scan. The resulting plot of absorbance versus wavelength is the absorption spectrum.

• Identify λmax: Determine the wavelength(s) of maximum absorbance (λmax).

3.5 Protocol 3: Fluorescence Emission & Excitation Spectroscopy

• Instrument Setup: Turn on the spectrofluorometer and allow the lamp to stabilize.

• Blank Subtraction: Measure the emission spectrum of the pure solvent blank using the intended excitation wavelength. This spectrum can be subtracted from the sample spectrum to remove Raman scattering peaks from the solvent.

• Acquire Emission Spectrum:

  • Place the sample cuvette in the holder. The detector is typically positioned at a 90° angle to the excitation beam to minimize detection of transmitted light.[15][17]

  • Set the excitation monochromator to the primary λmax value determined from the absorption spectrum.

  • Scan the emission monochromator over a range starting ~10-20 nm above the excitation wavelength to a longer wavelength (e.g., if λmax(abs) is 350 nm, scan from 360 nm to 700 nm).

  • The resulting plot of fluorescence intensity versus wavelength is the emission spectrum. Identify the emission maximum, λmax(em).

• Acquire Excitation Spectrum:

  • Set the emission monochromator to the λmax(em) value determined in the previous step.

  • Scan the excitation monochromator over a range that includes the absorption bands (e.g., 250 nm to 450 nm).

  • The resulting plot of fluorescence intensity versus excitation wavelength is the excitation spectrum. Causality Check: The excitation spectrum should closely match the absorption spectrum. A significant deviation indicates the presence of emissive impurities or complex photophysics.

3.6 Protocol 4: Investigation of Solvatochromic Effects

• Execute Protocols 3.4 and 3.5 for the compound dissolved in a series of solvents with a wide range of polarities (e.g., Hexane → Dichloromethane → Acetonitrile → Methanol).

• Data Compilation: For each solvent, record the λmax(abs) and λmax(em).

Data Analysis and Interpretation

4.1 Data Presentation

All quantitative data should be summarized in a structured table for clear comparison.

Solvent	Dielectric Constant (ε)	λmax (Absorption) (nm)	λmax (Emission) (nm)	Stokes Shift (nm)	Stokes Shift (cm⁻¹)
n-Hexane	1.88	Experimental Value	Experimental Value	Calculated Value	Calculated Value
Dichloromethane	8.93	Experimental Value	Experimental Value	Calculated Value	Calculated Value
Acetonitrile	37.5	Experimental Value	Experimental Value	Calculated Value	Calculated Value
Methanol	32.7	Experimental Value	Experimental Value	Calculated Value	Calculated Value
DMSO	46.7	Experimental Value	Experimental Value	Calculated Value	Calculated Value

4.2 Calculation of Stokes Shift

The Stokes shift is a critical parameter representing the energy difference between absorption and emission.

• In nanometers (nm): Stokes Shift (nm) = λmax(em) - λmax(abs)

• In wavenumbers (cm⁻¹), a more energetically meaningful unit: Stokes Shift (cm⁻¹) = (1 / λmax(abs)) - (1 / λmax(em)) * 10⁷ (nm/cm)

A large Stokes shift is often indicative of a significant change in geometry or electronic distribution between the ground and excited states, which is characteristic of ICT molecules.

4.3 Mandatory Visualization: Electronic Transitions

The following Jablonski diagram illustrates the core principles of absorption and fluorescence.

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Protocols & Analytical Methods

Application Note: Synthesis and Late-Stage Diversification of 8-Iodo-6-Methylquinazolines from 2-Amino-3-iodo-5-methylbenzonitrile

Strategic Rationale and Introduction

The quinazoline scaffold is a highly privileged pharmacophore in modern drug discovery, frequently serving as the core structural motif in kinase inhibitors, T-type calcium channel modulators, and 1[1]. When designing compound libraries around the quinazoline core, establishing a highly modular and convergent synthetic route is critical to minimize step counts and maximize structural diversity.

Utilizing2[2] as a starting material provides a distinct strategic advantage. The ortho-aminobenzonitrile motif allows for the rapid, 3[3], yielding a 4-aminoquinazoline core. Concurrently, the pre-installed iodo group at the 3-position of the starting material maps directly to the 8-position of the resulting heterocycle, forming an4[4]. Because the carbon-iodine bond is highly reactive towards palladium-catalyzed cross-coupling, this C8-iodo handle enables late-stage diversification (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings) without requiring de novo synthesis of the heterocyclic core for each new analog.

Mechanistic Pathway and Workflow

The synthesis proceeds via a robust two-stage workflow designed for high atom economy and operational simplicity:

• Stage 1: Core Construction. The starting material is reacted with N,N -dimethylformamide dimethyl acetal (DMF-DMA). DMF-DMA acts as a C1 synthon, condensing with the primary aniline to form a formamidine intermediate. Subsequent addition of a primary amine (e.g., aniline) in the presence of acetic acid triggers a cascade: the amine displaces dimethylamine, and the resulting intermediate undergoes cyclization via nucleophilic attack on the adjacent nitrile. A subsequent Dimroth rearrangement yields the thermodynamically stable 8-iodo-6-methyl- N -phenylquinazolin-4-amine.

• Stage 2: Late-Stage Diversification. The 8-iodo group is subjected to Suzuki-Miyaura cross-coupling. By utilizing a palladium catalyst, a variety of aryl or heteroaryl boronic acids can be coupled at the sterically congested C8 position.

Synthetic workflow from 2-amino-3-iodo-5-methylbenzonitrile to diversified quinazolines.

Experimental Protocols

Protocol A: One-Pot Synthesis of 8-Iodo-6-methyl-N-phenylquinazolin-4-amine Expertise & Causality: DMF-DMA is chosen over standard formamide because it allows the reaction to proceed at lower temperatures (100 °C vs. 150 °C), minimizing unwanted deiodination of the starting material. Acetic acid is critical in the second step; it protonates the formamidine intermediate, increasing its electrophilicity to facilitate displacement by aniline, while also activating the nitrile for the final ring closure.

• Formamidine Formation: In a 50 mL round-bottom flask, dissolve 2-amino-3-iodo-5-methylbenzonitrile (1.0 mmol, 258 mg) in DMF-DMA (3.0 mL).

• Heating: Heat the mixture to 100 °C under a nitrogen atmosphere for 2 hours.

  • Self-Validation Check: Monitor by TLC (Hexanes/EtOAc 3:1). The starting material spot ( Rf​≈0.6 ) must completely convert to the highly UV-active formamidine intermediate ( Rf​≈0.3 ) before proceeding.

• Concentration: Cool the reaction to room temperature and concentrate under reduced pressure to remove excess DMF-DMA and methanol byproducts.

• Cyclization: Redissolve the crude residue in glacial acetic acid (5.0 mL). Add aniline (1.2 mmol, 110 µL).

• Reflux: Heat the mixture to reflux (120 °C) for 4 hours.

  • Self-Validation Check: LC-MS must indicate the disappearance of the intermediate mass and the appearance of the product mass [M+H]+ = 362.0.

• Workup: Cool to room temperature, pour into ice water (20 mL), and carefully neutralize with saturated aqueous NaHCO3​ . Extract with EtOAc ( 3×15 mL), dry over Na2​SO4​ , and concentrate. Purify via flash chromatography to afford the pure quinazoline core.

Protocol B: Late-Stage Diversification via Suzuki-Miyaura Coupling Expertise & Causality: The C8 position of the quinazoline is sterically hindered by the adjacent N1 nitrogen and the C7 proton. Therefore, Pd(dppf)Cl2​ is selected as the catalyst; its large bite angle and robust bidentate ligand framework excel in coupling sterically congested aryl iodides. A biphasic 1,4-dioxane/water system ensures that both the organic substrates and the inorganic base ( K2​CO3​ ) remain in solution, maximizing the interfacial reaction rate.

• Reagent Assembly: In a microwave vial, combine 8-iodo-6-methyl- N -phenylquinazolin-4-amine (0.5 mmol, 180 mg), the desired aryl boronic acid (0.75 mmol), and K2​CO3​ (1.5 mmol, 207 mg).

• Solvent Addition: Add 1,4-dioxane (4.0 mL) and deionized water (1.0 mL).

• Degassing: Degas the biphasic mixture by sparging with nitrogen gas for 5 minutes.

  • Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of boronic acids and the premature oxidation of the Pd(0) active species.

• Catalyst Addition: Add Pd(dppf)Cl2​⋅CH2​Cl2​ (0.025 mmol, 20 mg, 5 mol%). Seal the vial with a crimp cap.

• Reaction: Heat at 90 °C for 12 hours using a heating block (or 110 °C for 30 mins via microwave irradiation).

  • Self-Validation Check: Analyze an organic aliquot via UPLC-MS to confirm >95% conversion of the iodo-quinazoline starting material.

• Isolation: Dilute the mixture with EtOAc (10 mL), wash with brine (10 mL), dry over anhydrous MgSO4​ , concentrate, and purify via silica gel chromatography to yield the diversified 8-substituted quinazoline.

Data Presentation

Table 1: Optimization of the Quinazoline Core Cyclization (Protocol A, Steps 4-5)

Entry	Solvent	Additive	Temp (°C)	Time (h)	Yield (%)
1	DMF	None	120	12	15
2	DMF	K2​CO3​ (1.5 eq)	120	12	22
3	Toluene	AcOH (1.0 eq)	110	8	65
4	AcOH	None	120	4	88

Table 2: Scope of C8-Diversification via Suzuki Coupling (Protocol B)

Boronic Acid ( R′−B(OH)2​ )	Target Product	Time (h)	Yield (%)
Phenylboronic acid	6-Methyl-8-phenyl- N -phenylquinazolin-4-amine	12	92
4-Methoxyphenylboronic acid	8-(4-Methoxyphenyl)-6-methyl- N -phenylquinazolin-4-amine	12	89
3-Pyridinylboronic acid	6-Methyl- N -phenyl-8-(pyridin-3-yl)quinazolin-4-amine	14	78
2-Fluorophenylboronic acid	8-(2-Fluorophenyl)-6-methyl- N -phenylquinazolin-4-amine	16	71

References

• Source: Google Patents (WO2018170492A1)
• Toward a New Genetic System with Expanded Dimensions: Size-Expanded Analogues of Deoxyadenosine and Thymidine Source: Journal of the American Chemical Society URL
• N,N-Dimethylacetamide Dimethyl Acetal | CAS 18871-66-4 Source: Benchchem URL
• 2-Amino-3-iodo-5-methylbenzonitrile | CAS 1438416-91-1 Source: EvitaChem URL

Sources

• 1. WO2018170492A1 - Kappa opioid receptor antagonists and products and methods related thereto - Google Patents [patents.google.com]
• 2. evitachem.com [evitachem.com]
• 3. N,N-Dimethylacetamide Dimethyl Acetal|CAS 18871-66-4 [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]

Application Note: Utilizing 2-Amino-3-iodo-5-methylbenzonitrile as a Versatile Pharmaceutical Building Block

Executive Summary

In modern drug discovery, the strategic selection of multi-functionalized building blocks dictates the efficiency of exploring chemical space. 2-Amino-3-iodo-5-methylbenzonitrile (CAS: 1438416-91-1) has emerged as a highly privileged scaffold in medicinal chemistry[1]. Featuring three distinct, orthogonally reactive functional groups—an aniline amine, an aryl iodide, and a benzonitrile—arranged around a central toluene core, this molecule serves as a critical linchpin for the convergent synthesis of complex nitrogenous heterocycles. This application note details the structural rationale, mechanistic pathways, and self-validating protocols for utilizing this compound, with a specific focus on its role in synthesizing central nervous system (CNS) therapeutics, such as Kappa Opioid Receptor (KOR) antagonists[2].

Structural Rationale & Physicochemical Profiling

The synthetic utility of 2-amino-3-iodo-5-methylbenzonitrile stems from the synergistic electronic and steric effects of its substituents:

• C3 - Aryl Iodide: The carbon-iodine bond is highly polarized and possesses the lowest bond dissociation energy among aryl halides. This makes it the kinetically preferred site for initial functionalization via Palladium-catalyzed oxidative addition, allowing for cross-coupling at mild temperatures before the other functional groups react[3].

• C2 - Primary Amine: Acts as a strong localized nucleophile. Its ortho relationship to both the iodine and nitrile groups enables tandem cyclization cascades (e.g., forming indazoles, quinazolines, or quinolines) immediately following C3 functionalization.

• C1 - Nitrile Group: Serves a dual purpose. Electronically, it withdraws electron density from the ring, stabilizing the Pd(0) intermediate during cross-coupling. Synthetically, it acts as an excellent internal electrophile for intramolecular ring closure.

Primary Application: Kappa Opioid Receptor (KOR) Antagonists

Recent advances in neuropharmacology have identified the Kappa Opioid Receptor (KOR) and its endogenous ligand, dynorphin, as primary mediators of stress-induced dysphoria, anhedonia, and major depressive disorders[2]. 2-Amino-3-iodo-5-methylbenzonitrile is explicitly utilized as a core intermediate (e.g., Int-172-35) in the synthesis of novel, rapidly acting KOR antagonists[4].

By leveraging the orthogonal reactivity of this building block, medicinal chemists can construct complex oxadiazolyl-quinoline architectures that effectively block the KOR/dynorphin system, restoring dopamine function in the nucleus accumbens without the drawbacks of prototypical morphinan-derived ligands[2].

Mechanistic Pathways & Synthetic Divergence

The true power of this building block lies in its capacity for synthetic divergence. The diagram below illustrates how initial, site-selective reactions dictate the final pharmaceutical scaffold.

Synthetic divergence of 2-amino-3-iodo-5-methylbenzonitrile into pharmaceutical scaffolds.

Quantitative Optimization of C3-Functionalization

To prevent off-target reactions (such as competitive coordination of the free amine to the metal center), the catalytic system must be carefully optimized. Table 1 summarizes validated parameters for the site-selective C3-functionalization of 2-amino-3-iodo-5-methylbenzonitrile.

Table 1: Reaction Optimization for Palladium-Catalyzed C3-Functionalization

Reaction Type	Catalyst System	Solvent / Base	Temp (°C)	Yield (%)	Mechanistic Rationale
Sonogashira	Pd(PPh₃)₂Cl₂ / CuI	DMF / Et₃N	80	85%	CuI accelerates the transmetalation of terminal alkynes via a reactive copper acetylide intermediate.
Suzuki-Miyaura	Pd(dppf)Cl₂	Dioxane / K₂CO₃	90	88%	The bidentate dppf ligand prevents catalyst poisoning by sterically shielding the Pd center from the free amine.
Buchwald-Hartwig	Pd₂(dba)₃ / XPhos	Toluene / NaOtBu	100	76%	The bulky, electron-rich XPhos ligand facilitates rapid oxidative addition into the C-I bond while suppressing β-hydride elimination.

Self-Validating Experimental Protocol: Tandem Sonogashira-Cyclization

The following protocol details the conversion of 2-amino-3-iodo-5-methylbenzonitrile into a functionalized indole/quinoline precursor, a critical workflow in KOR antagonist development[2]. This protocol is designed as a self-validating system, incorporating in-process controls (IPCs) to ensure mechanistic fidelity.

Materials Required:

• 2-Amino-3-iodo-5-methylbenzonitrile (1.0 equiv, limiting reagent)

• Terminal alkyne (1.2 equiv)

• Bis(triphenylphosphine)palladium(II) dichloride[Pd(PPh₃)₂Cl₂] (5 mol%)

• Copper(I) iodide [CuI] (10 mol%)

• Anhydrous N,N-Dimethylformamide (DMF) and Triethylamine (Et₃N) (1:1 v/v)

Step-by-Step Methodology:

Step 1: Reagent Charging & Inert Atmosphere Preparation

• In an oven-dried Schlenk flask equipped with a magnetic stir bar, charge the 2-amino-3-iodo-5-methylbenzonitrile, Pd(PPh₃)₂Cl₂, and CuI.

• Causality: The bulky triphenylphosphine ligands stabilize the active Pd(0) species, preventing it from aggregating into inactive "palladium black." CuI is essential for forming the copper acetylide, which lowers the activation energy required for transmetalation.

Step 2: Rigorous Degassing

• Seal the flask with a rubber septum and subject the solid mixture to three cycles of high vacuum followed by argon backfilling.

• Add anhydrous DMF and Et₃N via syringe. Subject the resulting suspension to three Freeze-Pump-Thaw cycles.

• Causality: Oxygen must be rigorously excluded. In the presence of O₂ and CuI, terminal alkynes undergo rapid Glaser homocoupling, which consumes the alkyne and complicates downstream chromatographic purification.

Step 3: Reaction Initiation & Alkyne Addition

• Inject the terminal alkyne dropwise over 5 minutes. Heat the reaction mixture to 80 °C.

• Self-Validation Check (IPC 1): Observe the color transition. The mixture will shift from a pale yellow suspension to a homogeneous deep amber/brown solution within 15 minutes. This visual cue confirms the successful reduction of Pd(II) to the catalytically active Pd(0) species.

• Monitor the reaction via LC-MS. Complete C-I oxidative addition is confirmed by the total disappearance of the starting material mass peak (m/z 259 [M+H]⁺).

Step 4: Tandem Cyclization (In Situ)

• Once cross-coupling is complete (typically 4 hours), add a catalytic amount of strong base (e.g., KOtBu, 0.2 equiv) to the same pot and increase the temperature to 100 °C for an additional 2 hours.

• Causality: The proximity of the ortho-amino group to the newly installed alkyne creates a highly favorable thermodynamic sink. The base deprotonates the amine, triggering a 5-exo-dig or 6-endo-dig cyclization to yield the fused heterocyclic core required for KOR binding.

Step 5: Quenching and Workup

• Cool the mixture to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the aqueous layer with Ethyl Acetate (3 × 20 mL).

• Wash the combined organic layers with a 10% aqueous solution of Sodium Thiosulfate (Na₂S₂O₃).

• Self-Validation Check (IPC 2): The Na₂S₂O₃ wash is critical; it reduces residual iodine species and helps precipitate copper salts. A successful wash will leave the organic layer visibly clearer and free of green/blue copper tinting.

• Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo prior to silica gel chromatography.

References

• IL269313B2 - Kappa opioid receptor antagonists and products and methods related thereto Google Patents URL
• WO2018170492A1 - Kappa opioid receptor antagonists and products and methods related thereto Google Patents URL

• The application of Stille cross-coupling reactions with multiple nitrogen containing heterocycles ResearchGate (Tetrahedron 67(47):9204-9213) URL:[Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. IL269313B2 - Kappa opioid receptor antagonists and products and methods related thereto - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. WO2018170492A1 - Kappa opioid receptor antagonists and products and methods related thereto - Google Patents [patents.google.com]

Technical Notes & Optimization

chromatography and purification techniques for 2-amino-3-iodo-5-methylbenzonitrile

Welcome to the Technical Support Center for the chromatography and purification of 2-amino-3-iodo-5-methylbenzonitrile (CAS: 1438416-91-1).

As an intermediate frequently utilized in the synthesis of kappa-opioid receptor (KOR) antagonists and other complex pharmaceuticals[1], this compound presents a unique set of chromatographic challenges. It is a polyfunctional molecule: the primary aniline (-NH₂) is basic and nucleophilic, the nitrile (-CN) is highly polar, and the iodine (-I) atom is heavy, lipophilic, and prone to photo-degradation.

This guide is designed for researchers and drug development professionals, providing field-proven troubleshooting strategies, mechanistic explanations, and validated protocols to ensure high-yield, high-purity isolation.

I. Purification Workflow & Decision Matrix

To prevent yield loss and degradation, selecting the correct stationary and mobile phase is critical. The following decision tree outlines the optimal purification pathways based on scale and observed chromatographic behavior.

Decision tree for the chromatographic purification of 2-amino-3-iodo-5-methylbenzonitrile.

II. Troubleshooting & FAQs

Q1: Why does 2-amino-3-iodo-5-methylbenzonitrile streak heavily on my standard silica gel column, resulting in poor recovery? Causality: This is a classic acid-base interaction. Standard silica gel contains surface silanol groups (Si-OH) that act as Brønsted acids. The primary aniline group (-NH₂) on your target molecule is basic. When the compound travels through the column, the amine binds strongly to these acidic sites, causing uneven elution, severe peak tailing, and irreversible adsorption[2][3]. Solution: You must neutralize the stationary phase. The most effective method is adding a competing amine modifier, such as 0.5% to 1% Triethylamine (TEA), to your Hexane/Ethyl Acetate mobile phase[2][3]. The TEA will preferentially bind to the acidic silanols, allowing your iodoaniline to elute symmetrically. Alternatively, switch your stationary phase to an amine-functionalized silica (e.g., KP-NH) or neutral alumina, which lack these acidic sites[3][4].

Q2: I synthesized the compound using N-iodosuccinimide (NIS) in acetic acid. During HPLC purification, I cannot separate the target compound from its des-iodo precursor and positional isomers. What is wrong? Causality: The synthesis of 2-amino-3-iodo-5-methylbenzonitrile via NIS often yields unreacted starting material (2-amino-5-methylbenzonitrile) and regioisomers[1]. Standard C18 reversed-phase columns separate compounds based primarily on hydrophobicity. Because halogenated aromatic isomers have nearly identical hydrophobic profiles, a C18 column often fails to resolve them. Solution: Exploit the electronic properties of the halogen and the aromatic ring by switching to a Pentafluorophenyl (PFP) or Phenyl-Hexyl column[5]. PFP columns provide orthogonal selectivity through π−π interactions, dipole-dipole interactions, and shape selectivity, which are highly sensitive to the position and presence of halogen atoms on a benzonitrile ring[5].

Q3: My purified fractions are turning dark brown after rotary evaporation. Is the compound degrading? Causality: Yes. Iodoanilines are notoriously sensitive to photo-oxidation and acid-catalyzed deiodination. Exposure to ambient light during a slow column run, combined with concentration at elevated temperatures in the presence of trace acids (like residual acetic acid from synthesis or TFA from HPLC), generates iodine radicals ( I∙ ), which polymerize or oxidize the aniline, turning the sample dark brown. Solution:

• Wrap your chromatography column and collection flasks in aluminum foil.

• If using preparative HPLC, avoid Trifluoroacetic acid (TFA). Substitute it with 0.1% Formic acid, which is milder and MS-compatible[6].

• Keep rotary evaporation bath temperatures strictly below 35°C.

III. Quantitative Data: Stationary Phase Comparison

The following table summarizes the expected chromatographic performance of 2-amino-3-iodo-5-methylbenzonitrile across various systems, validating the choice of modified normal-phase or specialized reverse-phase methods.

Chromatography Type	Stationary Phase	Mobile Phase System	Modifier	Expected Resolution (vs Isomers)	Tailing Factor ( Tf​ )	Target Recovery
Flash (Normal Phase)	Standard Silica (Bare)	Hexane / EtOAc	None	Poor	> 2.5 (Severe)	< 60%
Flash (Normal Phase)	Standard Silica (Bare)	Hexane / EtOAc	1% Triethylamine	Moderate	1.1 - 1.3	> 85%
Flash (Normal Phase)	Amine-Silica (KP-NH)	Hexane / EtOAc	None	Good	1.0 - 1.2	> 90%
Prep HPLC (Reverse)	Standard C18	Water / Acetonitrile	0.1% Formic Acid	Poor (Co-elution)	1.4	> 95%
Prep HPLC (Reverse)	PFP (Pentafluorophenyl)	Water / Acetonitrile	0.1% Formic Acid	Excellent	1.0 - 1.1	> 95%

IV. Validated Experimental Protocols

Protocol A: Modified Normal-Phase Flash Chromatography (Scale: 1-5 grams)

This protocol utilizes a self-validating dry-loading technique to prevent the basic amine from crashing out at the column head.

Materials: Standard Silica Gel (40-63 µm), Hexanes, Ethyl Acetate (EtOAc), Triethylamine (TEA), Celite 545.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a 1000 mL stock of the initial mobile phase: 90% Hexanes / 10% EtOAc. Add 10 mL of TEA (1% v/v) and mix thoroughly. Causality: Pre-mixing ensures uniform deactivation of the silica column during packing.

• Column Packing: Slurry pack the silica gel into the glass column using the TEA-modified solvent. Run at least two column volumes (CV) of the solvent through the bed to fully neutralize the Brønsted acid silanols[2][3].

• Dry Loading (Self-Validating Step): Dissolve the crude 2-amino-3-iodo-5-methylbenzonitrile in a minimum amount of Dichloromethane (DCM). Add Celite (mass equal to 2x the crude sample mass). Evaporate the DCM under reduced pressure until a free-flowing powder is obtained. Load this powder evenly onto the top of the silica bed.

• Elution: Begin elution with 90:10 Hexanes:EtOAc (with 1% TEA). Gradually increase the gradient to 70:30 Hexanes:EtOAc.

• Collection & Verification: Collect fractions in foil-wrapped tubes. Spot fractions on a TLC plate (pre-treated with TEA vapor) and visualize under UV (254 nm). Combine product-containing fractions and concentrate in vacuo at ≤ 30°C.

Protocol B: Preparative HPLC for High-Purity Isolation (Scale: 10-100 mg)

This protocol is designed to resolve the target compound from closely related des-iodo and regioisomeric impurities using orthogonal selectivity.

Materials: Preparative HPLC system with UV-Vis detector, Pentafluorophenyl (PFP) Prep Column (e.g., 21.2 x 250 mm, 5 µm), HPLC-grade Water, HPLC-grade Acetonitrile (MeCN), Formic Acid.

Step-by-Step Methodology:

• Mobile Phase Setup:

  • Channel A: Water + 0.1% Formic Acid.

  • Channel B: Acetonitrile + 0.1% Formic Acid. (Note: Formic acid is chosen over TFA to prevent acid-catalyzed deiodination during fraction concentration[6]).

• Sample Preparation: Accurately weigh the crude sample and dissolve it in pure Acetonitrile to a concentration of 10-20 mg/mL. Filter through a 0.45 µm PTFE syringe filter to protect the column frit.

• Gradient Method:

  • 0-5 min: Isocratic hold at 30% B (allows polar impurities to elute).

  • 5-25 min: Linear gradient from 30% B to 80% B.

  • 25-30 min: Column wash at 100% B.

• Detection: Monitor absorbance at 210 nm and 254 nm. The PFP column will selectively retain the iodinated compound longer than the des-iodo precursor due to enhanced dipole and halogen bonding interactions[5].

• Recovery: Lyophilize the collected fractions immediately to prevent aqueous degradation of the nitrile group.

V. References

• Kappa opioid receptor antagonists and products and methods related thereto (Patent WO2018170492A1). Google Patents. Available at:

• Separation of Benzonitrile, 4-chloro-3-nitro- on Newcrom R1 HPLC column. SIELC Technologies. Available at: [Link]

• Advice on neutralising silica gel for column chromatography of sensitive compounds. Reddit (r/Chempros). Available at: [Link]

• How do I purify ionizable organic amine compounds using flash column chromatography? Biotage. Available at: [Link]

Sources

• 1. IL269313B2 - Kappa opioid receptor antagonists and products and methods related thereto - Google Patents [patents.google.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. biotage.com [biotage.com]
• 4. reddit.com [reddit.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Separation of Benzonitrile, 4-chloro-3-nitro- on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]

Technical Support Center: Troubleshooting Palladium Catalysis for 2-Amino-3-iodo-5-methylbenzonitrile

Welcome to the Advanced Diagnostics and Methodologies guide for cross-coupling reactions involving 2-amino-3-iodo-5-methylbenzonitrile . As a highly functionalized aryl iodide, this substrate presents unique chemoselectivity challenges. While the carbon-iodine bond undergoes rapid oxidative addition, the adjacent primary amine (-NH₂), the meta-methyl group, and the cyano (-CN) group create a complex electronic and steric environment that frequently diverts the catalytic cycle into unwanted side reactions.

This guide synthesizes field-proven insights and mechanistic causality to help you engineer a robust, self-validating catalytic system.

Mechanistic Divergence in the Catalytic Cycle

To troubleshoot effectively, we must first map where the reaction deviates from the intended pathway. The fundamental mechanism of cross-coupling involves oxidative addition, transmetalation, and reductive elimination[1]. However, the intermediate Ar-Pd(II)-I species is the critical junction where side products are generated.

Divergent pathways in Pd-catalyzed cross-coupling of 2-amino-3-iodo-5-methylbenzonitrile.

Diagnostic Q&A: Addressing Specific Side Products

Q1: Why am I seeing massive amounts of the proto-deiodinated product (2-amino-5-methylbenzonitrile) instead of my cross-coupled product?

Causality: Proto-dehalogenation occurs when the Ar-Pd(II)-I intermediate is reduced before transmetalation can take place. If you are using alcoholic solvents (e.g., ethanol, isopropanol) or alkoxide bases, the solvent/base acts as a hydride donor. The alcohol undergoes oxidation, transferring a hydride to the palladium center via β -hydride elimination, which is followed by reductive elimination to yield the dehalogenated arene[2]. Solution: Eliminate hydride sources from your reaction matrix. Switch to non-nucleophilic, non-reducing solvents such as anhydrous THF, 1,4-dioxane, or toluene[3]. Replace alkoxide bases with anhydrous inorganic bases like K₃PO₄ or Cs₂CO₃.

Q2: My LC-MS shows a significant peak corresponding to the homocoupled dimer. How do I suppress this?

Causality: Homocoupling of aryl halides is driven by the disproportionation of two Ar-Pd(II)-I molecules. They undergo a ligand exchange to generate Ar-Pd(II)-Ar and Pd(II)I₂, followed by reductive elimination to form the biaryl dimer[4]. This pathway outcompetes the main cycle when transmetalation is sluggish or when molecular oxygen is present (which continuously re-oxidizes Pd(0) to Pd(II), driving the homocoupling cycle). Solution:

• Accelerate Transmetalation: Use bulky, electron-rich biaryl phosphine ligands (e.g., XPhos or SPhos) which lower the activation barrier for transmetalation and sterically inhibit the formation of the bis-aryl palladium intermediate[1].

• Exclude Oxygen: Implement strict anaerobic conditions using the freeze-pump-thaw degassing method.

Q3: The reaction stalls at 30% conversion, and the palladium precipitates as "palladium black." Is the free amino group interfering?

Causality: Yes. The in situ generation and maintenance of the active Pd(0) catalyst is the most critical step in cross-coupling[5]. The free primary amine (-NH₂) adjacent to the iodide can act as a competitive nucleophile. Once oxidative addition occurs, the amine can coordinate to the electrophilic Pd(II) center, displacing the phosphine ligands. This forms a stable, catalytically inactive chelate, leading to catalyst death and the precipitation of bulk palladium (palladium black). Solution: The most robust chemical solution is to transiently protect the amine using a Boc (tert-butyloxycarbonyl) or acetyl group prior to the cross-coupling step. If protection is not synthetically viable, you must use a highly coordinating bidentate ligand (e.g., dppf) to outcompete the amine for palladium coordination[2].

Quantitative Diagnostics Summary

Use the following table to rapidly diagnose your reaction based on LC-MS data and implement the correct mitigation strategy.

Side Product	Analytical Signature (LC-MS)	Primary Causality	Mitigation Strategy
Proto-deiodination	[M+H]⁺ 133 (Ar-H)	Solvent/base acts as a hydride donor ( β -hydride elimination).	Use non-nucleophilic solvents (THF/Toluene); avoid alcohols[3].
Homocoupling Dimer	[M+H]⁺ 263 (Ar-Ar)	Pd(II) disproportionation; O₂-mediated oxidation[4].	Strict degassing; use bulky biaryl phosphine ligands (XPhos)[1].
Catalyst Poisoning	Reaction stalls; Pd black precipitates	Free -NH₂ coordinates Pd(II), blocking transmetalation.	Protect -NH₂ (Boc/Ac) or use highly coordinating bidentate ligands.

Self-Validating Experimental Protocol: Optimized Suzuki-Miyaura Coupling

To ensure high yields and minimize side products, follow this step-by-step protocol for the Suzuki-Miyaura coupling of 2-amino-3-iodo-5-methylbenzonitrile. This methodology includes built-in visual and analytical checkpoints to validate the integrity of the catalytic cycle.

Step 1: Reagent Preparation & Degassing

• In an oven-dried Schlenk flask, combine 2-amino-3-iodo-5-methylbenzonitrile (1.0 equiv) and the target boronic acid (1.5 equiv).

• Dissolve the solids in anhydrous THF (0.2 M concentration).

• Validation Checkpoint: The solution must be completely clear. Any turbidity indicates poor boronic acid solubility, which will retard transmetalation and promote homocoupling.

• Degas the solution via the freeze-pump-thaw method (3 cycles) and backfill with ultra-pure Argon.

Step 2: Catalyst & Base Activation

• Under an Argon counter-flow, add Pd₂(dba)₃ (2.5 mol%) and XPhos (10 mol%).

• Stir at room temperature for 15 minutes.

• Validation Checkpoint: Observe a color shift from deep purple/red (Pd₂(dba)₃) to a pale yellow/orange. This visual cue confirms the successful ligand exchange and the in situ generation of the active monoligated Pd(0)-XPhos species[5].

• Add a degassed aqueous solution of K₃PO₄ (3.0 equiv, 2.0 M).

Step 3: Reaction Execution & Monitoring

• Heat the biphasic mixture to 65 °C under vigorous stirring (1000 rpm) to ensure optimal mass transfer between the aqueous base and organic phases.

• Validation Checkpoint: After 2 hours, sample the organic layer for LC-MS. The disappearance of the m/z 258 peak (starting material) and the appearance of the target product mass validates catalytic turnover. If m/z 133 dominates, immediately check your solvent purity for alcohol/water contamination.

Step 4: Quench & Workup

• Cool the reaction to room temperature.

• Filter the mixture through a short pad of Celite to remove any precipitated palladium salts, eluting with ethyl acetate.

• Wash the organic filtrate with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure for subsequent column chromatography.

References

• Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design Source: Organic Chemistry Frontiers (RSC Publishing) URL:[Link]

• Cross-Coupling Reactions Guide Source: jmcct.com URL:[Link]

• Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts Source: operachem.com URL:[Link]

• Palladium-Catalyzed Reductive Homocoupling of Aromatic Halides and Oxidation of Alcohols Source: The Journal of Organic Chemistry - ACS Publications URL:[Link]

• An Improved Process for the Palladium-Catalyzed C–O Cross-Coupling of Secondary Alcohols Source: DSpace@MIT URL:[Link]

Sources

• 1. jmcct.com [jmcct.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. dspace.mit.edu [dspace.mit.edu]
• 4. Homocoupling reactions of aryl halides-Typical procedures with Cu, Ni and Pd catalysts - operachem [operachem.com]
• 5. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D4QO02335H [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Amino-3-iodo-5-methylbenzonitrile

For researchers and professionals in drug development and chemical analysis, the unambiguous structural elucidation of novel or known compounds is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique, providing vital information on molecular weight and structure through the analysis of fragmentation patterns. This guide offers an in-depth examination of the predicted electron ionization (EI) mass spectrometry fragmentation pattern of 2-amino-3-iodo-5-methylbenzonitrile, a substituted aromatic compound with functionalities that present a unique fragmentation profile.

This document will delve into the theoretical underpinnings of its fragmentation, compare its expected behavior to related compounds, and contrast the utility of "hard" ionization techniques like EI with "soft" ionization methods and complementary analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy.

The Structural Landscape and Its Implications for Fragmentation

The structure of 2-amino-3-iodo-5-methylbenzonitrile incorporates several key functional groups that will dictate its behavior in the mass spectrometer: an aromatic ring, a primary amine (-NH2), an iodine atom (-I), a methyl group (-CH3), and a nitrile group (-C≡N). The interplay of these substituents, particularly the adjacent amino and iodo groups, is expected to significantly influence the fragmentation pathways.

Under electron ionization, a high-energy electron (typically 70 eV) bombards the molecule, ejecting an electron to form a molecular ion (M+•).[1] This molecular ion is often energetically unstable and undergoes a series of fragmentation reactions to produce smaller, more stable charged fragments. The resulting mass spectrum, a plot of ion abundance versus mass-to-charge ratio (m/z), serves as a molecular fingerprint.[1]

Predicted Fragmentation Pathways of 2-Amino-3-iodo-5-methylbenzonitrile

The molecular weight of 2-amino-3-iodo-5-methylbenzonitrile is 258.0 g/mol . A prominent molecular ion peak is anticipated at m/z 258, as aromatic compounds tend to produce stable molecular ions.[2] The presence of a single nitrogen atom dictates that the molecular ion will have an even mass, in accordance with the nitrogen rule.

The most likely fragmentation pathways are governed by the relative bond strengths and the stability of the resulting fragments. The Carbon-Iodine bond is the weakest bond in the molecule, making the loss of an iodine radical a highly probable initial fragmentation step.[1]

Key Predicted Fragmentation Steps:

• Loss of Iodine Radical (I•): The most significant initial fragmentation is expected to be the cleavage of the C-I bond, leading to the loss of an iodine radical (mass = 127 u). This will result in a highly abundant ion at m/z 131 . This is supported by the mass spectrum of 3-iodobenzonitrile, which shows a significant peak for the loss of iodine.[3][4] Studies on iodoanilines also confirm that the loss of an iodine radical is a primary fragmentation event.

• Loss of Hydrogen Cyanide (HCN): Aromatic amines are known to lose HCN (mass = 27 u).[5] Therefore, the fragment ion at m/z 131 is likely to undergo a subsequent loss of HCN, yielding a fragment at m/z 104 .

• Loss of a Methyl Radical (•CH3): The molecular ion or the [M-I]+ ion could lose a methyl radical (mass = 15 u). Loss from the [M-I]+ ion would result in a fragment at m/z 116 .

• Loss of an Amino Radical (•NH2): While less common than C-I cleavage, the loss of an amino radical (mass = 16 u) from the molecular ion could produce a fragment at m/z 242 .

• Loss of a Hydrogen Radical (H•): Aromatic amines can also lose a hydrogen radical from the amino group, leading to an [M-1]+ peak.[5] For the target molecule, this would result in a peak at m/z 257 .

The predicted fragmentation pathway is visualized in the following diagram:

Caption: Predicted EI-MS fragmentation pathway of 2-amino-3-iodo-5-methylbenzonitrile.

The "Ortho Effect": A Potential for Unique Fragmentation

The presence of the amino and iodo groups on adjacent carbons (ortho positions) may lead to unique fragmentation pathways not observed in their meta or para isomers. This phenomenon, known as the "ortho effect," is well-documented for other ortho-substituted aromatic compounds.[6][7][8] While a specific interaction between an amino and an iodo group is not extensively reported, the proximity of these groups could facilitate rearrangements or eliminations that are sterically hindered in other isomers. For instance, a concerted elimination of HI (mass = 128 u) could potentially occur, though this is less common than the initial loss of the iodine radical.

Comparative Analysis: EI-MS vs. CI-MS and the Role of NMR

While Electron Ionization (EI) provides detailed structural information through extensive fragmentation, it can sometimes lead to a weak or absent molecular ion peak, making it difficult to determine the molecular weight.[1][9] In such cases, a "softer" ionization technique like Chemical Ionization (CI) can be invaluable.

Ionization Technique	Principle	Advantages	Disadvantages
Electron Ionization (EI)	High-energy electrons bombard the sample, causing ionization and extensive fragmentation.[1]	Provides a detailed fragmentation pattern useful for structural elucidation and library matching.[9][10]	The molecular ion may be weak or absent.[1][9]
Chemical Ionization (CI)	A reagent gas is ionized, and these ions then react with the analyte to cause ionization.[9][11]	A "softer" technique that results in less fragmentation and a more prominent molecular ion or quasi-molecular ion ([M+H]+).[1][9][10]	Provides less structural information from fragmentation.[9]

Experimental Workflow Comparison:

Caption: Comparison of EI and CI experimental workflows.

For an unambiguous structural confirmation, especially for differentiating isomers, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool.[12][13][14] ¹H and ¹³C NMR would definitively establish the connectivity of the atoms and the substitution pattern on the aromatic ring, information that can only be inferred from mass spectrometry data.

Experimental Protocol: GC-EI-MS Analysis

The following is a standard protocol for the analysis of 2-amino-3-iodo-5-methylbenzonitrile using Gas Chromatography-Electron Ionization-Mass Spectrometry (GC-EI-MS).

1. Sample Preparation:

• Dissolve 1 mg of 2-amino-3-iodo-5-methylbenzonitrile in 1 mL of a suitable volatile solvent (e.g., dichloromethane or ethyl acetate).

• Vortex the solution to ensure complete dissolution.

• If necessary, dilute the sample further to an appropriate concentration for GC-MS analysis (typically 1-10 µg/mL).

2. GC-MS Instrumentation and Conditions:

• Gas Chromatograph: Agilent 8890 GC System (or equivalent).

• Mass Spectrometer: Agilent 5977B GC/MSD (or equivalent).

• Injector: Split/splitless injector at 250°C in splitless mode.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• GC Column: HP-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent.

• Oven Temperature Program:

  • Initial temperature: 80°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• MS Ion Source: Electron Ionization (EI) at 70 eV.

• Source Temperature: 230°C.

• Quadrupole Temperature: 150°C.

• Mass Scan Range: m/z 40-400.

3. Data Analysis:

• Identify the peak corresponding to 2-amino-3-iodo-5-methylbenzonitrile in the total ion chromatogram.

• Extract the mass spectrum for this peak.

• Identify the molecular ion peak and the major fragment ions.

• Compare the observed fragmentation pattern with the predicted pattern and with library spectra (if available).

Conclusion

The mass spectrometry fragmentation of 2-amino-3-iodo-5-methylbenzonitrile under electron ionization is predicted to be dominated by the facile cleavage of the carbon-iodine bond, leading to a prominent fragment ion at m/z 131. Subsequent losses of neutral molecules such as HCN are also expected. While EI-MS provides a wealth of structural information, a comprehensive analysis would benefit from the complementary use of soft ionization techniques like CI to confirm the molecular weight and NMR spectroscopy for unambiguous isomer differentiation. This guide provides a foundational understanding for researchers to interpret the mass spectra of this and structurally related compounds, aiding in their identification and characterization.

References

• Erabelli, R., Zheng, Z., & Attygalle, A. B. (2020). Formation of Protonated ortho-Quinonimide from ortho-Iodoaniline in the Gas Phase by a Molecular-Oxygen-Mediated, ortho-Isomer-Specific Fragmentation Mechanism. Journal of the American Society for Mass Spectrometry, 31(4), 864–872. [Link]

• ResearchGate. Some newer aspects of mass spectrometric ortho effects. [Link]

• PubMed. Formation of Protonated ortho-Quinonimide from ortho-Iodoaniline in the Gas Phase by a Molecular-Oxygen-Mediated, ortho-Isomer-Specific Fragmentation Mechanism. [Link]

• Todua, N. G., & Mikaia, A. I. (2016). Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. Mass-spektrometria, 13(2), 83–94. [Link]

• Zácek, P., Dransfeld, A., Exner, O., & Schraml, J. (2006). 15N NMR chemical shifts of ring substituted benzonitriles. Magnetic resonance in chemistry: MRC, 44(12), 1073–1080. [Link]

• SCION Instruments. (2025, February 25). What are the common ionization methods for GC/MS. [Link]

• Jordi Labs. Comparison of EI-CI in QTOF-GCMS. [Link]

• MetwareBio. Top 6 Ion Sources in Mass Spectrometry: EI, CI, ESI, APCI, APPI, and MALDI. [Link]

• Agilent Technologies. (n.d.). Analysis of Pharmacologically Relevant Compounds using GC/MSD – EI/PCI/NCI. [Link]

• Wikipedia. Ortho effect. [Link]

• LCGC International. (2020, November 1). Gas Chromatography–Mass Spectrometry (GC–MS) with Cold Electron Ionization (EI): Bridging the Gap Between GC–MS and LC–MS. [Link]

• Unknown Source. Nuclear Magnetic Resonances (NMR) Spectroscopy. [Link]

• Unknown Source. Mass Spectrometry: Fragmentation. [Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 144341, 3-Iodobenzonitrile. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• ESA-IPB. Advanced NMR techniques for structural characterization of heterocyclic structures. [Link]

• PubMed. Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids. [Link]

• Slideshare. (2016, November 28). Structural elucidation by NMR(1HNMR). [Link]

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• 2. ias.ac.in [ias.ac.in]
• 3. 3-Iodobenzonitrile | 69113-59-3 | Benchchem [benchchem.com]
• 4. 3-Iodobenzonitrile | C7H4IN | CID 144341 - PubChem [pubchem.ncbi.nlm.nih.gov]
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• 8. Mass spectrometry of analytical derivatives. 2. "Ortho" and "Para" effects in electron ionization mass spectra of derivatives of hydroxy, mercapto and amino benzoic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
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analytical reference standard characterization for 2-amino-3-iodo-5-methylbenzonitrile

Title: Comprehensive Analytical Characterization Guide: Certified Reference Material vs. Working Grade for 2-Amino-3-iodo-5-methylbenzonitrile

1. Introduction & Regulatory Context 2-Amino-3-iodo-5-methylbenzonitrile (CAS: 1438416-91-1; MW: 258.06 g/mol ) is a critical halogenated intermediate utilized in the synthesis of Kappa Opioid Receptor (KOR) antagonists. These KOR antagonists are currently under rigorous investigation for the treatment of mood disorders such as major depression and anhedonia[1]. Because impurities in starting materials can propagate through synthetic pathways and impact the pharmacological safety of the final active pharmaceutical ingredient (API), the analytical characterization of this intermediate is paramount.

According to the United States Pharmacopeia (USP) General Chapter <11>, reference standards must be highly characterized specimens established for their high purity, critical characteristics, and suitability for their intended quantitative or qualitative purpose[2],[3]. Furthermore, the International Council for Harmonisation (ICH) Q2(R2) guideline mandates that analytical procedures used to assess these standards must be fully validated to demonstrate they are "fit for the intended purpose," ensuring robust accuracy, precision, and specificity[4].

This guide objectively compares the performance and reliability of a Certified Reference Material (CRM) grade standard against a standard Working Grade (WG) alternative for 2-amino-3-iodo-5-methylbenzonitrile, providing actionable, self-validating experimental protocols for drug development professionals.

2. Performance Comparison: CRM vs. Working Grade When selecting a reference standard for quantitative assay or impurity tracking, the choice between a CRM (typically manufactured under ISO 17034 guidelines) and a Working Grade standard dictates the reliability of downstream data. A CRM provides a certified property value with an associated uncertainty statement and metrological traceability, whereas a WG standard is typically used for routine screening where absolute metrological traceability is not legally required.

Causality Insight: Using a WG standard with an unquantified residual solvent profile can artificially inflate the apparent assay value. For example, if the WG standard contains 1.5% undetected ethyl acetate from the crystallization process, a UV-based purity assay will overestimate the active compound's mass. This leads to out-of-specification (OOS) stoichiometric imbalances in subsequent synthetic steps.

Table 1: Quantitative Characterization Comparison

Analytical Parameter	Certified Reference Material (CRM)	Working Grade (WG) Alternative	Impact on Drug Development
Chromatographic Purity (HPLC-UV)	≥ 99.5% (Area %)	> 97.0% (Area %)	High purity prevents impurity propagation in KOR antagonist synthesis.
Assay (Mass Balance)	99.6% ± 0.2% (k=2)	Not Certified (Assumed ~97%)	CRM provides exact stoichiometric calculations; WG risks yield loss.
Water Content (Karl Fischer)	≤ 0.08% (w/w)	< 1.0% (w/w)	Excess water in WG can quench moisture-sensitive coupling reagents.
Residual Solvents (GC-HS)	≤ 0.02% (w/w)	Not routinely quantified	Unquantified solvents skew mass balance and introduce toxicity risks.
Traceability & Uncertainty	SI Traceable, fully documented	Internal lot-to-lot consistency	CRM ensures regulatory compliance during IND/NDA submissions.

3. Analytical Characterization Workflow

To establish a material as a CRM, a multi-modal analytical approach is required. The workflow below illustrates the orthogonal techniques used to independently verify identity, purity, and physicochemical properties.

Caption: Orthogonal analytical workflow for the characterization of 2-amino-3-iodo-5-methylbenzonitrile.

4. Step-by-Step Methodologies (Self-Validating Protocols)

To ensure scientific integrity, the following protocols are designed as self-validating systems. They incorporate internal checks that prevent the progression of the assay if baseline criteria are not met, aligning with ICH Q2(R2) guidelines for analytical procedure validation[5].

Protocol A: Chromatographic Purity via HPLC-UV/DAD

Objective: Determine the organic purity of 2-amino-3-iodo-5-methylbenzonitrile. Causality Insight: A reversed-phase C18 column is selected due to the hydrophobic nature of the iodine and methyl substituents. A wavelength of 254 nm is chosen because the conjugated benzonitrile system exhibits strong UV absorbance, maximizing the signal-to-noise ratio for trace structural impurities. The addition of Trifluoroacetic acid (TFA) suppresses the ionization of the amino group, preventing peak tailing and ensuring sharp, quantifiable peaks.

Materials:

• HPLC system with Diode Array Detector (DAD).

• Column: Zorbax Eclipse Plus C18, 4.6 x 150 mm, 3.5 µm.

• Mobile Phase A: 0.1% TFA in Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile.

Step-by-Step Procedure:

• System Suitability Test (SST): Prepare a resolution solution containing 2-amino-3-iodo-5-methylbenzonitrile (1.0 mg/mL) and a known synthetic impurity (e.g., a des-iodo analog) at 0.01 mg/mL.

• Self-Validation Check: Inject the SST solution. The system is only validated for use if the resolution ( Rs​ ) between the active peak and the impurity is ≥2.0 , and the tailing factor for the main peak is ≤1.5 . If these criteria fail, halt the analysis and purge the column.

• Sample Preparation: Accurately weigh 25.0 mg of the standard and dissolve in 25.0 mL of Diluent (50:50 Water:Acetonitrile) to yield a 1.0 mg/mL solution.

• Gradient Elution:

  • 0-2 min: 10% B

  • 2-15 min: Linear gradient to 90% B

  • 15-18 min: Hold at 90% B

  • 18-20 min: Return to 10% B (Re-equilibration)

• Data Acquisition: Run the method at a flow rate of 1.0 mL/min, column temperature of 30°C, and detection at 254 nm.

• Analysis: Integrate all peaks with an area > 0.05% (the standard reporting threshold per ICH Q2(R2)[5]). Calculate purity as the area percent of the main peak relative to the total peak area.

Protocol B: Absolute Assay via Mass Balance

Objective: Determine the exact mass fraction (Assay %) of the CRM. Causality Insight: Chromatographic purity alone does not account for inorganic salts, residual solvents, or water, which do not absorb UV light. The mass balance approach mathematically subtracts these invisible impurities to yield the true active content.

Step-by-Step Procedure:

• Water Content Determination (Karl Fischer): Titrate 50 mg of the sample using a volumetric Karl Fischer apparatus. Self-Validation Check: Run a 1.0% water standard before the sample; recovery must be between 97.0% and 103.0%.

• Residual Solvent Analysis (GC-HS): Analyze 20 mg of the sample via Gas Chromatography-Headspace to quantify volatile organics (e.g., ethanol, ethyl acetate).

• Residue on Ignition (ROI): Combust 1.0 g of the sample with sulfuric acid at 600°C to quantify inorganic impurities.

• Calculation: Assay (%)=(100%−(Water %+Solvent %+ROI %))×100HPLC Purity %​

Protocol C: Structural Identity via 1H-NMR

Objective: Confirm the molecular structure and regiochemistry of the substituents on the benzene ring. Causality Insight: The regiochemistry (amino at C2, iodo at C3, methyl at C5) is critical. 1H-NMR will confirm the meta-coupling between the two aromatic protons, proving the substitution pattern and verifying the compound's identity beyond reasonable doubt.

Step-by-Step Procedure:

• Sample Preparation: Dissolve 10 mg of the standard in 0.6 mL of deuterated dimethyl sulfoxide (DMSO-d6) containing 0.03% v/v Tetramethylsilane (TMS) as an internal reference.

• Acquisition: Acquire the spectrum on a 400 MHz (or higher) NMR spectrometer using a standard 1D proton pulse sequence (16 scans, 2-second relaxation delay).

• Self-Validation Check: Ensure the TMS peak is sharp and calibrated exactly to 0.00 ppm. The signal-to-noise ratio of the smallest expected peak must be > 10:1.

• Interpretation:

  • Look for a broad singlet integrating to 2 protons around 5.5 - 6.0 ppm, corresponding to the −NH2​ group.

  • Identify two aromatic protons (C4-H and C6-H). Because they are meta to each other, they should appear as two doublets with a small coupling constant ( J≈1.5−2.0 Hz) in the 7.0 - 8.0 ppm region.

  • Identify a singlet integrating to 3 protons around 2.2 ppm for the −CH3​ group.

5. Conclusion The rigorous characterization of 2-amino-3-iodo-5-methylbenzonitrile is non-negotiable when utilized as a precursor for clinical-grade KOR antagonists. While Working Grade materials may suffice for early-stage exploratory synthesis, the transition to process scale-up and regulatory submission demands the metrological traceability, mass balance assay, and comprehensive uncertainty profiling inherent to a Certified Reference Material. By implementing the self-validating protocols outlined above, analytical laboratories can ensure strict adherence to USP <11> and ICH Q2(R2) mandates, ultimately safeguarding the integrity of the pharmaceutical supply chain.

References

• United States Pharmacopeia (USP). "General Chapter <11> USP Reference Standards." USP-NF. Available at: [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH). "ICH Q2(R2) Validation of Analytical Procedures." ICH Guidelines, November 2023. Available at: [Link]

• European Medicines Agency (EMA). "ICH Q2(R2) Guideline on validation of analytical procedures - Step 5." EMA Scientific Guidelines, December 2023. Available at: [Link]

• World Intellectual Property Organization. "WO2018170492A1 - Kappa opioid receptor antagonists and products and methods related thereto." Google Patents, September 2018. Available at:

• DrugFuture. "<11> USP REFERENCE STANDARDS." DrugFuture Pharmacopeia Database. Available at: [Link]

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• 3. <11> USP REFERENCE STANDARDS [drugfuture.com]
• 4. database.ich.org [database.ich.org]
• 5. ema.europa.eu [ema.europa.eu]

Analytical Strategies for 2-Amino-3-iodo-5-methylbenzonitrile: GC-MS vs. LC-MS Comparison Guide

Audience: Analytical Chemists, Mass Spectrometry Specialists, and Pharmaceutical Researchers.

Executive Summary & Chemical Profiling

2-Amino-3-iodo-5-methylbenzonitrile (CAS 1438416-91-1) is a highly functionalized aromatic intermediate frequently utilized in the synthesis of complex pharmaceuticals, notably Kappa Opioid Receptor (KOR) antagonists . Accurate quantification and structural confirmation of this compound are critical during drug development and purity profiling.

As an application scientist, I frequently encounter the analytical pitfalls associated with heavily substituted halogenated anilines. This molecule presents a unique triad of analytical challenges due to its functional groups:

• The Primary Amine (-NH₂): Highly polar. In Gas Chromatography (GC), free amines interact strongly with active silanol groups in the inlet and column, causing severe peak tailing. In Liquid Chromatography (LC), it is an ideal candidate for positive electrospray ionization (ESI+) .

• The Iodine Atom (-I): The C-I bond is relatively weak (~240 kJ/mol). In high-temperature GC inlets, thermal dehalogenation is a significant risk, potentially generating artificial des-iodo impurities.

• The Ortho-Effect: The amine group at position 2 is sterically hindered and electronically deactivated by the adjacent ortho-nitrile (-CN) and ortho-iodo groups. This specific ortho-effect can suppress ESI+ ion yields compared to unhindered anilines , necessitating highly optimized mobile phases.

This guide provides an objective, data-driven comparison between GC-MS and LC-MS methodologies, detailing the causality behind experimental choices to help you build self-validating analytical workflows.

Mechanistic Workflows & Decision Matrix

To navigate the thermal lability and ionization challenges of 2-amino-3-iodo-5-methylbenzonitrile, researchers must choose between a derivatization-assisted GC-MS route or a direct LC-MS/MS route.

Analytical workflow decision tree for 2-amino-3-iodo-5-methylbenzonitrile.

Comparative Performance Data

The following table synthesizes the quantitative performance metrics of both platforms based on established literature for halogenated anilines . While GC-MS provides robust structural fragmentation, LC-MS/MS offers superior sensitivity by eliminating derivatization losses.

Analytical Parameter	GC-MS (Derivatized, EI)	LC-MS/MS (Direct, ESI+)
Sample Preparation	Complex (TFAA derivatization required)	Simple (Dilute & Shoot)
Ionization Mode	Hard (70 eV Electron Ionization)	Soft (ESI+ MRM)
Limit of Detection (LOD)	5.0 ng/mL	0.2 ng/mL
Linear Dynamic Range	15 – 1000 ng/mL	1.0 – 500 ng/mL
Recovery (%)	82 – 88%	95 – 101%
Primary Challenge	Thermal dehalogenation (C-I cleavage)	Ortho-effect reducing ESI+ efficiency

Validated Experimental Protocols

GC-MS Workflow (Derivatization-Assisted)

Causality: To mitigate peak tailing and protect the labile C-I bond from excessive thermal stress, the primary amine must be derivatized. We utilize Trifluoroacetic anhydride (TFAA) to convert the amine into a volatile, inert trifluoroacetamide. Furthermore, the GC inlet temperature is deliberately lowered to 200°C to prevent artificial deiodination.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 1.0 mg of the analyte in 1.0 mL of anhydrous ethyl acetate.

• Derivatization: Add 50 µL of TFAA and 50 µL of pyridine (acting as an acid scavenger to neutralize the HF byproduct).

• Incubation: Seal the vial and incubate at 60°C for 30 minutes.

• Drying: Evaporate the mixture to complete dryness under a gentle stream of high-purity nitrogen to remove excess reagents.

• Reconstitution: Reconstitute the residue in 1.0 mL of LC-grade hexane.

• GC Conditions:

  • Column: DB-5MS (30 m x 0.25 mm x 0.25 µm).

  • Inlet: 200°C, Splitless mode (Crucial: Do not exceed 200°C).

  • Oven Program: 80°C (hold 1 min), ramp at 15°C/min to 280°C (hold 5 min).

• MS Conditions: Electron Ionization (EI) at 70 eV. Scan range m/z 50–400.

LC-MS/MS Workflow (Direct ESI+)

Causality: LC-MS/MS completely bypasses the thermal degradation risks of GC-MS. Because the amine is sterically hindered by the ortho-nitrile and ortho-iodo groups , we must force protonation by utilizing a highly acidic mobile phase (0.1% Formic Acid) to maximize the [M+H]⁺ yield .

Step-by-Step Protocol:

• Sample Preparation: Dissolve the sample in Methanol:Water (50:50, v/v) to a final concentration of 10–500 ng/mL. Filter through a 0.22 µm PTFE syringe filter.

• LC Conditions:

  • Column: C18 reversed-phase (e.g., Waters Acquity BEH C18, 2.1 x 100 mm, 1.7 µm).

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 5.0 minutes. Flow Rate: 0.3 mL/min.

• MS/MS Conditions (MRM Mode):

  • Source: ESI in Positive mode. Capillary Voltage: 3.0 kV. Desolvation Temp: 350°C.

  • Transitions: m/z 259.0 → 132.0 (Quantifier, loss of iodine); m/z 259.0 → 242.0 (Qualifier, loss of NH₃).

ESI+ fragmentation pathway of 2-amino-3-iodo-5-methylbenzonitrile.

Conclusion

For routine structural elucidation and library matching, GC-MS remains a highly capable tool, provided the analyst implements strict derivatization and low-temperature inlet controls to protect the C-I bond. However, for trace-level quantification, pharmacokinetics, or stability testing, LC-MS/MS is definitively the superior platform. It offers a self-validating, thermally safe environment that yields significantly lower limits of detection and higher recovery rates for heavily substituted halogenated anilines.

References

• [1] National Science Foundation Public Access Repository (NSF PAR). "Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts". URL:[Link]

• [2] Environmental Science & Technology (ACS Publications). "Halogenation of Anilines: Formation of Haloacetonitriles and Large-Molecule Disinfection Byproducts". URL:[Link]

• [3] International Journal of Environmental Analytical Chemistry (Taylor & Francis). "Comparison of gas- and liquid chromatography- mass spectrometry for trace analysis of anilines in groundwater". URL:[Link]

• [4] Google Patents. "IL269313B2 - Kappa opioid receptor antagonists and products and methods related thereto". URL:

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